Cas no 1780672-85-6 (2-(1-methoxycyclopentyl)acetic acid)

• Product Name: 2-(1-methoxycyclopentyl)acetic acid
• CAS No: 1780672-85-6
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 5941444
• PubChem ID: 84650769
• Update Time: 2025-06-12

2-(1-methoxycyclopentyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methoxycyclopentyl)acetic acid
• EN300-3060198
• 1780672-85-6

• Inchi： 1S/C8H14O3/c1-11-8(6-7(9)10)4-2-3-5-8/h2-6H2,1H3,(H,9,10)
• InChI Key： LWQOYPDVVBMAEZ-UHFFFAOYSA-N
• SMILES： O(C)C1(CC(=O)O)CCCC1

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(1-methoxycyclopentyl)acetic acid

Comprehensive Overview of 2-(1-Methoxycyclopentyl)acetic Acid (CAS No. 1780672-85-6)

2-(1-Methoxycyclopentyl)acetic acid (CAS No. 1780672-85-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its methoxycyclopentyl moiety and acetic acid functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₈H₁₄O₃, and precise stereochemistry make it a valuable building block for drug discovery and material science applications.

In recent years, the demand for cyclopentyl derivatives like 2-(1-Methoxycyclopentyl)acetic acid has surged, driven by their role in developing bioactive molecules and chiral auxiliaries. Researchers frequently explore its potential in asymmetric synthesis, leveraging its rigid cyclopentane ring to control stereoselectivity. The compound's methoxy group further enhances its solubility and reactivity, making it a preferred choice for fine chemical synthesis.

From an industrial perspective, CAS 1780672-85-6 is often discussed in forums focusing on green chemistry and sustainable synthesis. A common query among chemists is: "How can 2-(1-Methoxycyclopentyl)acetic acid be synthesized with minimal environmental impact?" Recent studies highlight catalytic methods using biodegradable reagents, aligning with the global push toward eco-friendly manufacturing. This aligns with trends in AI-driven molecular design, where computational tools optimize routes for such compounds.

The compound's applications extend to flavor and fragrance industries, where its ester derivatives contribute to fruity and woody notes. Patent databases reveal its use in cosmetic formulations, particularly in skin-conditioning agents. Its low toxicity profile, as evidenced by OECD-compliant studies, makes it a safer alternative to traditional ingredients. Notably, its logP value (a measure of lipophilicity) is frequently analyzed in QSAR modeling for drug-likeness predictions.

Analytical techniques like HPLC and GC-MS are critical for quality control of 2-(1-Methoxycyclopentyl)acetic acid. Laboratories often employ chiral stationary phases to resolve enantiomers, addressing another hot topic: "How to ensure enantiopurity in cyclopentyl-based intermediates?" The answer lies in advanced chromatographic methods coupled with NMR spectroscopy for structural validation.

In summary, 2-(1-Methoxycyclopentyl)acetic acid (CAS No. 1780672-85-6) exemplifies the intersection of innovation and practical utility in modern chemistry. Its relevance to drug development, sustainability, and material science ensures its continued prominence in scientific literature and industrial workflows.